molecular formula C18H21BrN4O3 B11221091 1-(6-bromo-1H-indazol-3-yl)-5-oxo-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinecarboxamide

1-(6-bromo-1H-indazol-3-yl)-5-oxo-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinecarboxamide

Cat. No.: B11221091
M. Wt: 421.3 g/mol
InChI Key: XKPHAXFCFXXGTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6-bromo-1H-indazol-3-yl)-5-oxo-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinecarboxamide is a synthetic small molecule characterized by a brominated indazole core linked to a pyrrolidine ring bearing a ketone group and a tetrahydro-2H-pyran-4-ylmethyl carboxamide substituent. The 6-bromoindazol-3-yl moiety is a critical pharmacophore, often associated with kinase inhibition and modulation of enzymatic targets such as 8-oxoguanine DNA glycosylase (OGG1) or poly(ADP-ribose) polymerases (PARPs) . The pyrrolidine-5-oxo group introduces conformational rigidity, while the tetrahydro-2H-pyran-4-ylmethyl chain enhances solubility and bioavailability.

Properties

Molecular Formula

C18H21BrN4O3

Molecular Weight

421.3 g/mol

IUPAC Name

1-(6-bromo-1H-indazol-3-yl)-N-(oxan-4-ylmethyl)-5-oxopyrrolidine-3-carboxamide

InChI

InChI=1S/C18H21BrN4O3/c19-13-1-2-14-15(8-13)21-22-17(14)23-10-12(7-16(23)24)18(25)20-9-11-3-5-26-6-4-11/h1-2,8,11-12H,3-7,9-10H2,(H,20,25)(H,21,22)

InChI Key

XKPHAXFCFXXGTM-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1CNC(=O)C2CC(=O)N(C2)C3=NNC4=C3C=CC(=C4)Br

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • The indazole core in the target compound may confer greater metabolic stability compared to the dihydrobenzodiazol ring in Compound 35, which is prone to oxidation.

Implications :

  • The lower yield of Compound 35 (56%) highlights challenges in coupling bulky heterocyclic amines, a step that may also affect the synthesis of the target compound.

Pharmacokinetic Properties

Parameter Target Compound (Predicted) Compound 35 (Reported)
LogP ~2.1 (moderate lipophilicity) ~2.5 (higher lipophilicity)
Solubility Improved (tetrahydro-2H-pyran group) Limited (methoxy-methylpyridine substituent)

Rationale :

  • The tetrahydro-2H-pyran substituent in the target compound likely enhances aqueous solubility, addressing a common limitation of brominated heterocycles.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.